N6-Phenethyl-9H-purine-2,6-diamine
N6-Phenethyl-9H-purine-2,6-diamine
NPD9948 is a competitive MTH1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
59856-85-8
VCID:
VC0537587
InChI:
InChI=1S/C13H14N6/c14-13-18-11(10-12(19-13)17-8-16-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,14,15,16,17,18,19)
SMILES:
C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N
Molecular Formula:
C13H14N6
Molecular Weight:
254.29 g/mol
N6-Phenethyl-9H-purine-2,6-diamine
CAS No.: 59856-85-8
Cat. No.: VC0537587
Molecular Formula: C13H14N6
Molecular Weight: 254.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NPD9948 is a competitive MTH1 inhibitor. |
|---|---|
| CAS No. | 59856-85-8 |
| Molecular Formula | C13H14N6 |
| Molecular Weight | 254.29 g/mol |
| IUPAC Name | 6-N-(2-phenylethyl)-7H-purine-2,6-diamine |
| Standard InChI | InChI=1S/C13H14N6/c14-13-18-11(10-12(19-13)17-8-16-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,14,15,16,17,18,19) |
| Standard InChI Key | VVAAYEZVIGGGED-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N |
| Canonical SMILES | C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N |
| Appearance | Solid powder |
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